Cas no 1805940-78-6 (4-(Aminomethyl)-5-bromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine)

• Product Name: 4-(Aminomethyl)-5-bromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine
• CAS No: 1805940-78-6
• MF: C₈H₆BrF₅N₂
• MW: 305.04265832901
• CID: 4865419
• Update Time: 2025-05-24

4-(Aminomethyl)-5-bromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-5-bromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6BrF5N2/c9-4-2-16-6(8(12,13)14)5(7(10)11)3(4)1-15/h2,7H,1,15H2
• InChI Key： SFRBCABQPQQBMO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)(F)F)C(C(F)F)=C1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9

Additional information on 4-(Aminomethyl)-5-bromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine

Comprehensive Analysis of 4-(Aminomethyl)-5-bromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805940-78-6)

The compound 4-(Aminomethyl)-5-bromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1805940-78-6) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the presence of bromo, difluoromethyl, and trifluoromethyl groups, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern medicine.

One of the key reasons for the growing interest in CAS No. 1805940-78-6 is its role in the development of targeted therapies. Fluorinated pyridines, such as this compound, are often used to enhance the metabolic stability and bioavailability of drug candidates. The aminomethyl group further adds to its versatility, allowing for easy functionalization in synthetic pathways. This aligns with current trends in precision medicine, where researchers seek compounds that can be tailored for specific biological targets.

In the agrochemical sector, 4-(Aminomethyl)-5-bromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine is being explored for its potential as a building block for novel pesticides. The bromo and trifluoromethyl substituents are known to confer insecticidal and herbicidal properties, making this compound a candidate for next-generation crop protection agents. With the global push toward sustainable agriculture, such innovations are critical to addressing food security challenges.

From a synthetic chemistry perspective, the compound's multifunctional pyridine core offers numerous opportunities for derivatization. Chemists are investigating its use in cross-coupling reactions, which are pivotal in constructing complex molecular architectures. The presence of both electron-withdrawing and electron-donating groups on the pyridine ring makes it a fascinating subject for mechanistic studies, particularly in the context of catalysis and green chemistry.

Another area of interest is the compound's potential in material science. Fluorinated organic compounds are increasingly used in the development of advanced materials, such as OLEDs (organic light-emitting diodes) and liquid crystals. The unique electronic properties imparted by the trifluoromethyl and difluoromethyl groups could make CAS No. 1805940-78-6 a valuable precursor in this field.

Safety and handling of 4-(Aminomethyl)-5-bromo-3-(difluoromethyl)-2-(trifluoromethyl)pyridine are also critical considerations. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed. Researchers are advised to consult material safety data sheets (MSDS) and adhere to guidelines for handling halogenated compounds to ensure safe usage.

In summary, CAS No. 1805940-78-6 represents a versatile and promising compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its structural complexity and functional group diversity make it a subject of ongoing research, particularly in the context of drug design and sustainable chemistry. As the scientific community continues to explore its potential, this compound is likely to play a pivotal role in future innovations.